
Technical Guide: N-Desmethyl Azithromycin B
(Characterization, Synthesis, and Profiling)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: N-Desmethyl Azithromycin B

Cat. No.: B13851173

Get Quote

Executive Summary
N-Desmethyl Azithromycin B (CAS: 857078-26-3) is a specific related substance found in the

synthesis and degradation profiles of Azithromycin.[1][2] It represents a "second-order" impurity

—a metabolite or degradation product of Azithromycin B (3-deoxyazithromycin).[1] In the

context of high-purity pharmaceutical development (ICH Q3A/B), characterizing this molecule is

critical because it combines two structural deviations from the parent drug: the absence of the

C3-hydroxyl group on the macrocyclic ring and the loss of a methyl group on the 3'-amino

moiety of the desosamine sugar.[1][2]

This guide provides a technical deep-dive into the structural identity, formation pathways,

synthetic isolation, and analytical profiling of N-Desmethyl Azithromycin B.[1][2]

Chemical Identity & Structural Characterization[4][5]
[6][7]
To understand N-Desmethyl Azithromycin B, one must first distinguish it from the parent

molecule (Azithromycin A) and its direct precursor (Azithromycin B).[1][2][3]
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Nomenclature and Identifiers[2][4][7][8]
Property Detail

Common Name N-Desmethyl Azithromycin B

Synonyms

3'-N-Demethyl-3-deoxyazithromycin;

Azithromycin Impurity 45; Azithromycin 3-Deoxy

N-Desmethyl

CAS Number 857078-26-3

Molecular Formula C37H70N2O11

Molecular Weight 718.96 g/mol

Parent Impurity Azithromycin EP Impurity B (CAS: 307974-61-4)

Structural Logic
The molecule deviates from Azithromycin (Azithromycin A) in two specific loci:[1][2][3]

Macrocycle Modification (The "B" Series): It lacks the hydroxyl group at position 3 (azalide

numbering) of the lactone ring.[3] This corresponds to the 12-deoxy feature of Erythromycin

B, the biosynthetic precursor.[1][2]

Sugar Modification (The "N-Desmethyl" Series): It lacks one methyl group on the 3'-nitrogen

of the desosamine sugar.[1]

IUPAC Name: (2R,3R,4S,5R,8R,10R,11R,12S,13S,14R)-13-[(2,6-Dideoxy-3-C-methyl-3-O-

methyl-α-L-ribo-hexopyranosyl)oxy]-2-ethyl-4,10-dihydroxy-3,5,8,10,12,14-hexamethyl-11-

[[3,4,6-trideoxy-3-(methylamino)-β-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-

one.[1][2][4][5][6][7]

(Note the "4,10-dihydroxy" designation, confirming the absence of the 3-OH present in the

parent "3,4,10-trihydroxy" structure, and "methylamino" indicating the desmethyl state.)

Formation Pathways & Synthesis
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The presence of N-Desmethyl Azithromycin B in a drug substance batch usually points to a

convergence of upstream raw material impurities (Erythromycin B) and downstream

degradation or metabolic processes (Demethylation).[1][3]

Formation Hierarchy (DOT Diagram)
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Figure 1: The convergent formation pathway of N-Desmethyl Azithromycin B from

Erythromycin B precursors and subsequent demethylation.[1][2][3]

Synthetic Isolation Protocol
For analytical standard generation, total synthesis is inefficient.[3] The preferred method

involves the semi-synthetic modification of Azithromycin B.[3]

Prerequisite: Isolate or purchase Azithromycin EP Impurity B (CAS 307974-61-4).[1]

Protocol: Photolytic N-Demethylation This method mimics the natural degradation pathway

using iodine and light, which is selective for the N-methyl group.[1]

Reagents: Azithromycin B (1.0 eq), Iodine (

, 1.1 eq), Sodium Acetate (NaOAc, 3.0 eq), Methanol/Water (8:2).[2][3]

Reaction:

Dissolve Azithromycin B in MeOH/H2O.

Add NaOAc (buffer) and Iodine.[3]
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Irradiate with a 500W tungsten-halogen lamp (or sunlight simulator) at 0-5°C to prevent

side reactions.[1][2]

Monitor by TLC or HPLC until the monomethyl species is dominant.[3]

Quenching: Add aqueous Sodium Thiosulfate (

) to neutralize excess iodine.

Extraction: Adjust pH to 9.0-10.0 with NaOH. Extract with Dichloromethane (DCM).[3]

Purification:

The crude will contain unreacted Azithromycin B and potentially bis-desmethyl byproducts.

Flash Chromatography: Silica gel column.[3] Eluent: Chloroform/Methanol/Ammonia

(90:10:1).[3]

Crystallization: Recrystallize from Ethanol/Water.[3]

Analytical Profiling
Accurate detection requires separating N-Desmethyl Azithromycin B from its close structural

analogs (Azithromycin B and N-Desmethyl Azithromycin A).[1]

HPLC Method Parameters (Reverse Phase)
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Parameter Specification

Column
C18 High pH Stable (e.g., XBridge C18 or

Gemini C18), 250 x 4.6 mm, 5 µm

Mobile Phase A
0.05 M Phosphate Buffer (pH 8.[1][2][3]0) or

Ammonium Hydrogen Carbonate (pH 10)

Mobile Phase B Acetonitrile / Methanol (70:[1][2][3]30)

Gradient T=0: 50% B; T=30: 80% B; T=40: 50% B

Flow Rate 1.0 mL/min

Detection
UV at 210 nm (Low sensitivity due to lack of

chromophore) or CAD/ELSD (Recommended)

Column Temp
60°C (High temperature improves peak shape

for macrolides)

Mass Spectrometry (LC-MS/MS)
For definitive identification in complex matrices (plasma, urine, or crude API).[1][2][3]

Ionization: ESI Positive Mode (

).

Parent Ion: m/z 719.5 (approx).[3]

Key Fragments:

Desosamine loss: The cleavage of the sugar will show a mass shift corresponding to the

N-desmethyl desosamine (approx 144 Da vs 158 Da for parent).[1][3]

Aglycone: The aglycone core of the "B" series will be 16 Da lighter than the standard

Azithromycin aglycone due to the missing oxygen.

Biological & Toxicological Relevance[4][8][12][13]
Structure-Activity Relationship (SAR)[2][3][7]
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Ribosomal Binding: Like the parent, N-Desmethyl Azithromycin B binds to the 50S

ribosomal subunit.[1][2][4] However, the 3'-N-dimethyl group is a key contact point for high-

affinity binding.[1][2] The loss of one methyl group (N-desmethyl) generally results in a 2-4x

reduction in antibacterial potency against susceptible strains (S. aureus, S. pneumoniae).[1]

[3]

3-Deoxy Modification: The absence of the 3-OH (on the lactone ring) has a minor effect on

antibacterial activity but increases lipophilicity (LogP increases), potentially altering tissue

distribution.[1][2][3]

Regulatory Context[7][10][14]
ICH Q3A/B Status: As a degradation product/impurity, it must be reported if >0.10% (or

>0.05% depending on dose).[3]

Genotoxicity: There are no alerts suggesting N-Desmethyl Azithromycin B is genotoxic.[1]

It is a structural analogue of the approved metabolite N-Desmethyl Azithromycin (Impurity I).

[1][3]

Metabolite Profile: In vivo, Azithromycin B (if present in the drug) would likely be metabolized

to N-Desmethyl Azithromycin B by hepatic CYP3A4.[1][3]
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PubChem. Compound Summary: Azithromycin EP Impurity B.[11][12] [1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13851173?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13851173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

